Cas no 1662-06-2 (4-Pregnen-17a,20b-diol-3-one)

• Product Name: 4-Pregnen-17a,20b-diol-3-one
• CAS No: 1662-06-2
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 155146
• PubChem ID: 107701
• Update Time: 2025-10-28

4-Pregnen-17a,20b-diol-3-one Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-3-one,17,20-dihydroxy-, (20R)-
• 17α,20β-Dihydroxy-4-pregnen-3-one
• 4-Pregnen-17α,20β-di
• 4-Pregnen-17α,20β-diol-3-one
• 4-PREGNENE-17ALPHA,20BETA-DIOL-3-ONE
• 17ALPHA,20BETA-DIHYDROXY-4-PREGNEN-3-ONE
• 17α,20β-Dihydroxyprogesterone
• MIS (SALMONID)
• 17α,20β-4-Pregnen-3-one
• Maturation-inducing HorMone
• 4-Pregnen-17a,20b-diol-3-one
• 4-pregnene-17A,20B-diol-3-one
• 4-PREGNEN-17,20-BETA-DIOL-3-ONE
• 17a, 20-Dihydroxy-4-pregnen-3-one
• A,20
• A-Dihydroxy-4-pregnen-3-one
• 4-Pregnen-17?,20?-diol-3-one
• CHEBI:36723
• 17,20beta-dihydroxypregn-4-en-3-one
• PD018027
• AKOS040755520
• 17alpha-Hydroxy-20beta-dihydroprogesterone
• 17
• Q27116937
• MFCD00010485
• 17alpha,20beta-Dihydroxypregn-4-en-3-one
• J-010264
• 1662-06-2
• SCHEMBL7063502
• 4-Pregnen-17 alpha ,20 beta -diol-3-one
• 4-Pregnen-17alpha,20beta-diol-3-one
• HY-W587733
• 17-DHP
• CS-0643585
• 17alpha,20beta-Dihydroxy-4-pregnen-3-one, crystalline
• 17a,20b-Dihydroxy-4-pregnen-3-one
• Pregn-4-en-3-one, 17,20-dihydroxy-, (20R)-
• 17alpha, 20beta-DIHYDROXYPROGESTERONE
• DTXSID60873499
• (20R)-17,20-Dihydroxypregn-4-en-3-one
• LMST02030149
• 17??,20??-Dihydroxy-4-pregnen-3-one
• (8R,9S,10R,13S,14S,17R)-17-hydroxy-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 17alpha,20beta-Dihydroxyprogesterone
• 17,20R-dihydroxypregn-4-en-3-one
• (1R,3aS,3bR,9aR,9bS,11aS)-1-hydroxy-1-[(1R)-1-hydroxyethyl]-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• (1R,3aS,3bR,9aR,9bS,11aS)-1-hydroxy-1-[(1R)-1-hydroxyethyl]-9a,11a-dimethyl-2H,3H,3aH,3bH,4H,5H,8H,9H,9bH,10H,11H-cyclopenta[a]phenanthren-7-one
• MASCESDECGBIBB-FSHQYNQFSA-N
• G76987
• DA-59472

• Inchi： 1S/C21H32O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h12-13,16-18,22,24H,4-11H2,1-3H3/t13-,16-,17+,18+,19+,20+,21+/m1/s1
• InChI Key： MASCESDECGBIBB-FSHQYNQFSA-N
• SMILES： O[C@]1([C@@H](C)O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 332.23500
• Monoisotopic Mass: 332.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Crystals.
• Melting Point: 201-202°C
• Stability/Shelf Life: Store in Freezer
• PSA: 57.53000
• LogP: 3.63020
• Solubility: Not determined

4-Pregnen-17a,20b-diol-3-one Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives